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Compound of Interest

Compound Name: 2-Hydrazinylphenol

Cat. No.: B8683941 Get Quote

For immediate release:

This document provides essential safety and logistical information for the proper disposal of 2-
Hydrazinylphenol, a compound requiring careful handling due to its toxicological profile. The

following procedures are designed to ensure the safety of laboratory personnel and to maintain

compliance with environmental regulations. Researchers, scientists, and drug development

professionals should adhere to these guidelines to mitigate risks associated with this chemical.

Hazard Profile and Safety Precautions
2-Hydrazinylphenol is a hazardous substance with the following classifications:

Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[1][2][3]

Carcinogenicity: May cause cancer.[1][2][3][4]

Mutagenicity: Suspected of causing genetic defects.[1][2][3][4]

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2][3][5]

Skin Sensitization: May cause an allergic skin reaction.[1][2][3][4]

Organ Toxicity: Causes damage to organs through prolonged or repeated exposure.[1][2][3]

[4]
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Aquatic Toxicity: Very toxic to aquatic life.[1][3]

Due to these hazards, appropriate personal protective equipment (PPE), including gloves,

protective clothing, eye protection, and face protection, must be worn at all times when

handling 2-Hydrazinylphenol.[1][5] All handling should be conducted in a well-ventilated area

or under a chemical fume hood.[2][3]

Quantitative Data Summary
Parameter Value Reference

UN Number UN2572 [2]

Hazard Class 6.1 (Toxic) [2]

Boiling Point 238 - 241 °C / 460.4 - 465.8 °F [2]

Flash Point 89 °C / 192.2 °F [2]

Vapor Pressure 0.06 hPa @ 20 °C [2]

Specific Gravity 1.090 [2]

Step-by-Step Disposal Protocol
The disposal of 2-Hydrazinylphenol must be managed as hazardous waste. Do not attempt to

dispose of this chemical down the drain or in regular trash.

Experimental Protocol for Neutralization (General Guidance):

While a specific, validated protocol for the neutralization of 2-Hydrazinylphenol for disposal is

not readily available, a general approach for the treatment of hydrazine-containing waste

involves oxidation. A common method is the use of a strong oxidizing agent like calcium

hypochlorite or sodium hypochlorite (bleach). However, this reaction can be vigorous and

should only be performed by trained personnel in a controlled environment, typically within a

fume hood.

It is strongly recommended that all 2-Hydrazinylphenol waste be disposed of through a

licensed hazardous waste disposal contractor without attempting on-site neutralization unless a
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specific, validated, and safe procedure is established and approved by your institution's

environmental health and safety (EHS) department.

Disposal Workflow:

Caption: Disposal workflow for 2-Hydrazinylphenol.

Contaminated Materials and Container Disposal
Contaminated Labware: Disposable materials such as gloves, weighing boats, and paper

towels contaminated with 2-Hydrazinylphenol must be collected as hazardous waste.[6]

These items should be placed in a sealed, labeled bag or container.

Empty Containers: Containers that held 2-Hydrazinylphenol are also considered hazardous

waste and must be disposed of accordingly.[6] They should not be washed or reused. If the

container held an acutely toxic "P-listed" chemical, it must be triple-rinsed with a suitable

solvent, and the rinsate collected as hazardous waste.[7][8]

Spill Management
In the event of a spill, evacuate the area and prevent entry.[1] Wearing appropriate PPE,

absorb the spill with an inert material such as vermiculite, dry sand, or earth.[9] Collect the

absorbed material and any contaminated soil into a sealed container for disposal as hazardous

waste. Do not allow the spilled material to enter drains or waterways.[2][3][5] Local authorities

should be notified of significant spillages that cannot be contained.[2][3]

Disclaimer: This information is intended as a guide and does not supersede local, state, or

federal regulations. Always consult your institution's Environmental Health and Safety (EHS)

department for specific disposal policies and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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